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Compound of Interest

Compound Name: 2-Bromo-5-nitrothiophene

Cat. No.: B082342

Essential Safety and Handling Guide for 2-Bromo-5-
nitrothiophene

This guide provides crucial safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 2-Bromo-5-nitrothiophene (CAS No.
13195-50-1). Adherence to these protocols is essential for ensuring personal safety and
minimizing environmental impact.

Chemical Identifier and Hazard Information

Property Value

Chemical Name 2-Bromo-5-nitrothiophene
CAS Number 13195-50-1

Molecular Formula C4H2BrNO2S

Molecular Weight 208.03 g/mol
Appearance Yellow solid[1]

Melting Point 44-48 °C

Hazard Statements:
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e Causes skin irritation (H315).[2][3][4]

o Causes serious eye irritation (H319).[2][3][4]

o May cause respiratory irritation (H335).[2][4]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling 2-Bromo-5-

nitrothiophene.

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles with

side-shields or a face shield.

To protect against splashes
and airborne particles that can

cause serious eye damage.[3]

[4]115]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Inspect
gloves for degradation or

punctures before use.

To prevent skin contact and
absorption.[3][5][6]

Skin and Body Protection

A lab coat worn over long-
sleeved clothing and closed-
toe shoes. For larger quantities
or increased splash potential,
a chemical-resistant apron is

advised.

To minimize skin exposure.[3]

[4]115]

Respiratory Protection

Use in a certified chemical
fume hood. If a fume hood is
not available or if dust is
generated, a NIOSH/MSHA-
approved respirator with an
appropriate cartridge is

necessary.

To prevent inhalation of dust or
vapors.[3][4][6]
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential to minimize exposure and ensure safe
handling.

1. Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[5]

o Work within a certified chemical fume hood to ensure adequate ventilation.[5][6]
o Gather all necessary PPE and inspect it for integrity.

e Have appropriate spill cleanup materials readily available.

2. Handling:

» Avoid the formation of dust when handling the solid material.[3][5]

o Carefully weigh the desired amount of 2-Bromo-5-nitrothiophene in a tared container within
the fume hood.

« If dissolving the compound, add the solvent slowly to the solid to avoid splashing.
o Keep the container tightly closed when not in use.[3]

3. After Handling:

e Wash hands thoroughly after handling.[3][5]

e Do not eat, drink, or smoke in the laboratory area.[5]

» Decontaminate the work area.

 Remove PPE in the correct order to avoid cross-contamination and wash any reusable PPE.

Emergency Procedures: In Case of Exposure
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation
persists, get medical advice/attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes while
removing all contaminated clothing and shoes.[3][5] If skin irritation occurs, get medical
advice/attention.[3]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, provide oxygen. Get medical attention if you feel unwell.[3][4]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical attention if
symptoms occur.[3]

Disposal Plan

Proper disposal of 2-Bromo-5-nitrothiophene and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation:

e Solid Waste: Collect any solid waste containing 2-Bromo-5-nitrothiophene in a designated,
labeled, and sealed container for hazardous solid waste. This includes contaminated gloves,
absorbent pads, and weighing papers.

» Liquid Waste: If the compound is in solution, collect it in a designated, labeled, and sealed
container for halogenated organic waste.

Disposal Procedure:
o Dispose of all waste materials through an approved waste disposal plant.[1][3]
e Do not dispose of the chemical down the drain or into the environment.[3][7]

o Ensure that all waste containers are properly labeled with the contents and associated
hazards.
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Safe Handling Workflow

Workflow for Safe Handling of 2-Bromo-5-nitrothiophene
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A step-by-step workflow for the safe handling of 2-Bromo-5-nitrothiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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